Cas no 1804689-43-7 (2-(Aminomethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-sulfonamide)

• Product Name: 2-(Aminomethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-sulfonamide
• CAS No: 1804689-43-7
• MF: C₈H₇F₆N₃O₃S
• MW: 339.214901208878
• CID: 4844819
• Update Time: 2025-11-01

2-(Aminomethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-sulfonamide

• Inchi： 1S/C8H7F6N3O3S/c9-7(10,11)3-1-5(20-8(12,13)14)17-4(2-15)6(3)21(16,18)19/h1H,2,15H2,(H2,16,18,19)
• InChI Key： DOCKXKGEYKWLTH-UHFFFAOYSA-N
• SMILES： S(C1C(CN)=NC(=CC=1C(F)(F)F)OC(F)(F)F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 459
• XLogP3: 0.7
• Topological Polar Surface Area: 117

Additional information on 2-(Aminomethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-sulfonamide

Introduction to 2-(Aminomethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-sulfonamide (CAS No. 1804689-43-7) and Its Emerging Applications in Chemical Biology

2-(Aminomethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-sulfonamide, identified by its CAS number 1804689-43-7, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and promising biological activities. This compound belongs to the pyridine sulfonamide class, which is well-documented for its role in drug discovery and development. The presence of multiple functional groups, including an aminomethyl side chain, a trifluoromethoxy substituent, and a trifluoromethyl group, contributes to its complex reactivity and potential therapeutic applications.

The aminomethyl moiety in the molecular structure of this compound introduces a nucleophilic center, making it a versatile precursor for further chemical modifications. This feature is particularly valuable in medicinal chemistry, where such groups are often utilized to form covalent bonds with biological targets, enhancing drug binding affinity and specificity. Additionally, the trifluoromethoxy group is known for its ability to modulate metabolic stability and pharmacokinetic properties of molecules, a critical factor in the design of novel therapeutics.

The trifluoromethyl substituent further enhances the compound’s potential as a bioactive molecule. This group is frequently incorporated into pharmaceuticals due to its ability to improve lipophilicity, reduce metabolic degradation, and increase binding interactions with biological receptors. In recent years, the strategic use of trifluoromethyl groups has been associated with enhanced efficacy and prolonged half-life of drugs, making this compound a promising candidate for further exploration.

Recent advancements in chemical biology have highlighted the importance of sulfonamides as pharmacophores. Sulfonamides are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The sulfonamide group in 2-(Aminomethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-sulfonamide (CAS No. 1804689-43-7) serves as a critical pharmacological moiety that can interact with various biological targets. Studies have demonstrated that sulfonamides can modulate enzyme activity and receptor binding, making them valuable tools in the development of small-molecule drugs.

One of the most intriguing aspects of this compound is its potential application in modulating signaling pathways associated with diseases such as cancer and neurodegenerative disorders. The unique combination of functional groups in its structure allows it to interact with multiple targets simultaneously, a strategy that has shown promise in overcoming drug resistance. For instance, research has indicated that pyridine sulfonamides can inhibit kinases and other enzymes involved in tumor progression. The presence of both trifluoromethoxy and trifluoromethyl groups may enhance its ability to penetrate the blood-brain barrier, opening new avenues for treating neurological conditions.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex framework efficiently. The use of fluorinated building blocks has been particularly advantageous in achieving the desired substitution pattern at the pyridine core.

In terms of biological evaluation, preliminary studies on 2-(Aminomethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-sulfonamide (CAS No. 1804689-43-7) have shown promising results in cell-based assays. The compound exhibits inhibitory activity against several target enzymes relevant to disease pathways. For example, it has demonstrated potential as an inhibitor of Janus kinases (JAKs), which are implicated in inflammatory responses and autoimmune diseases. The dual functionality provided by the sulfonamide group allows for selective interaction with these targets without significant off-target effects.

The impact of fluorine substitution on the biological activity of this compound cannot be overstated. Fluorochemicals are widely recognized for their ability to enhance drug properties such as bioavailability, metabolic stability, and binding affinity. The incorporation of multiple fluorine atoms into the molecule may contribute to its robustness against enzymatic degradation and improve its overall pharmacological profile. This makes it an attractive scaffold for further derivatization and optimization.

Future research directions may focus on exploring analogs of this compound with modified functional groups to fine-tune their biological activities. Computational modeling techniques can play a crucial role in predicting the binding modes of these derivatives with biological targets, enabling rational drug design strategies. Additionally, structural modifications aimed at improving solubility and oral bioavailability will be essential for translating these findings into clinical applications.

The role of high-throughput screening (HTS) in identifying lead compounds like 2-(Aminomethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-sulfonamide (CAS No. 1804689-43-7) cannot be overlooked. HTS platforms allow researchers to rapidly assess thousands of compounds for their biological activity against various disease-related targets. This approach has been instrumental in accelerating drug discovery pipelines and identifying novel therapeutic candidates.

In conclusion,2-(Aminomethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-sulfonamide represents a fascinating molecule with significant potential in chemical biology and drug development. Its unique structural composition and demonstrated biological activity make it a valuable asset for ongoing research efforts aimed at addressing complex diseases such as cancer and neurodegenerative disorders. As synthetic methodologies continue to evolve and our understanding of molecular interactions deepens,this compound is poised to play an increasingly important role in shaping future therapeutic strategies.